Cas no 20117-72-0 (5-methyl-2-[(4-methyl-2,6-dioxocyclohexyl)methyl]cyclohexane-1,3-dione)

• Product Name: 5-methyl-2-[(4-methyl-2,6-dioxocyclohexyl)methyl]cyclohexane-1,3-dione
• CAS No: 20117-72-0
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 3158248
• Update Time: 2025-04-08

5-methyl-2-[(4-methyl-2,6-dioxocyclohexyl)methyl]cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-[(4-methyl-2,6-dioxocyclohexyl)methyl]cyclohexane-1,3-dione
• 1,3-Cyclohexanedione, 2,2'-methylenebis[5-methyl-

• MDL： MFCD01108454
• Inchi： 1S/C15H20O4/c1-8-3-12(16)10(13(17)4-8)7-11-14(18)5-9(2)6-15(11)19/h8-11H,3-7H2,1-2H3
• InChI Key： CHBAQLXFYDRYMG-UHFFFAOYSA-N
• SMILES： C(C1C(=O)CC(C)CC1=O)C1C(=O)CC(C)CC1=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Melting Point: 151 °C
• Boiling Point: 459.1±40.0 °C(Predicted)
• pka: 4.90±0.25(Predicted)